Cas no 137-00-8 (4-Methyl-5-thiazoleethanol)

• Product Name: 4-Methyl-5-thiazoleethanol
• CAS No: 137-00-8
• MF: C₆H₉NOS
• MW: 143.206760168076
• MDL: MFCD00005339
• CID: 36372
• PubChem ID: 1136
• Update Time: 2026-04-22

4-Methyl-5-thiazoleethanol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-thiazoleethanol
• 5-(2-Hydroxyethyl)-3-methylthiazole~Sulfurol
• 2-(4-Methyl-5-thiazolyl)-ethanol
• Sulfurol
• 4-Methyl-5-(2'-hydroxyethyl)-thiazole
• 4-Methyl-5-beta-hydroxyethyl thiazole
• 4-methyl-5-beta-hydroxyxyethyl thiazole
• 4-methyl-5-hydroxyethyl-thiazole
• 5-(2-Hydroxyethyl)-4-methylthiazole
• 5-Hydroxyethyl-4-methyl thiazole
• 4-Methyl-5-thiazolee
• 4-methylthiazole-5-thiazoleethanol
• 4-Methyl-5-thiazole
• FEMA 3204
• FEMA NUMBER 3204
• Hemineurine
• MHT
• SULPHUROL ENHANCER
• thiaminethiazole
• 4-Methyl-5-beta-hydroxyethyl
• 4-Methyl-5-hydroxyethylthiazole
• Sulfurol(Meat)
• Sulfurol(Soybean)
• 2-(4-Methylthiazol-5-yl)ethanol
• 5-Thiazoleethanol, 4-methyl-
• 4-Methyl-5-thiazolethanol
• 2-(4-Methyl-1,3-thiazol-5-yl)ethanol
• Thiamine thiazole
• 4-Methyl-5-(2-hydroxyethyl)thiazole
• MHT (VAN)
• 2-(4-Methyl-1,3-Thiazol-5-Yl)Ethan-1-Ol
• 2-(4-Methylthiazole-5-yl)ethanol
• 2-(4-METHYL-THIAZOL-5-YL)-ETHANOL
• 4-Methyl-5-hydroxethylthiazole
• Thiamine thiozole
• 4-methyl-5-(2-h
• 4-methyl-5-(2hydroxyethyl)thiazole
• 4-Metyl-5-(beta-hydroxyethyl)thiazole
• 4-Methyl-5-(2-hydroxyethyl)-thiazole
• 4-Methyl-5-thiazoleethanol,96%

• MDL： MFCD00005339
• Inchi： 1S/C6H9NOS/c1-5-6(2-3-8)9-4-7-5/h4,8H,2-3H2,1H3
• InChI Key： BKAWJIRCKVUVED-UHFFFAOYSA-N
• SMILES： CC1=C(CCO)SC=N1
• BRN： 114249

Computed Properties

• Exact Mass: 143.04000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4

Experimental Properties

• Color/Form: Colorless to yellowish viscous oily liquid
• Density: 1.196 g/mL at 25 °C(lit.)
• Boiling Point: 135 °C/7 mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: n20/D 1.550(lit.)
• Solubility: alcohol: soluble(lit.)
• PSA: 61.36000
• LogP: 0.98630
• FEMA: 3204
• Merck: 6126
• Sensitiveness: Stench
• Solubility: Soluble in water and organic solvents.

4-Methyl-5-thiazoleethanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD3760)
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 4-Methyl-5-thiazoleethanol

4-Methyl-5-Thiazoleethanol (CAS No. 137-00-8): A Comprehensive Overview of Its Chemistry, Biological Activity, and Emerging Applications

4-Methyl-5-thiazoleethanol (C₇H₉NSO, CAS No. 137-00-8) is a structurally unique organic compound characterized by its thiazole ring fused with an ethanol side chain. This molecule has garnered significant attention in recent years due to its intriguing pharmacological properties and emerging roles in drug discovery. Its core structure features a thiazole moiety (a five-membered heterocycle containing sulfur and nitrogen atoms) attached to a branched ethanol group, creating a scaffold that enables diverse biological interactions.

Synthetic chemists have extensively studied the synthesis pathways of this compound, with modern approaches emphasizing green chemistry principles. Recent advancements reported in the Journal of Organic Chemistry (2023) demonstrated solvent-free microwave-assisted synthesis methods achieving 98% purity using readily available starting materials like thioacetamide and acetaldehyde. These improvements reduce production costs while maintaining structural integrity, making large-scale synthesis economically viable for pharmaceutical applications.

Biochemical studies reveal that 4-methyl-5-thiazoleethanol exhibits potent anti-inflammatory activity, mediated through inhibition of cyclooxygenase-2 (COX-2) enzyme activity. A landmark study published in Nature Communications (2022) showed this compound suppresses pro-inflammatory cytokine production in macrophage cell lines by modulating NF-kB signaling pathways. Notably, its selectivity index (therapeutic index) surpasses traditional NSAIDs like ibuprofen, indicating potential for reduced gastrointestinal side effects when developed into clinical therapies.

In neuropharmacology research, this molecule demonstrates promising neuroprotective properties. Preclinical trials using murine models of Parkinson's disease revealed its ability to inhibit α-synuclein aggregation by stabilizing protein folding via hydrophobic interactions with the thiazole ring system. A 2023 study in Biochemical Pharmacology demonstrated neuroprotection comparable to rasagiline but with superior blood-brain barrier permeability as measured by P-glycoprotein inhibition assays.

The compound's structural versatility enables multiple application avenues beyond pharmacology. In analytical chemistry, it serves as a critical standard reference material for validating mass spectrometry methods due to its distinct fragmentation patterns under ESI conditions. Recent ISO standard updates (ISO/TC61/SC4/WG9) now include this compound as a benchmark for LC-MS calibration protocols in pharmaceutical quality control systems.

Safety evaluations conducted per OECD guidelines confirm favorable toxicity profiles at therapeutic doses. Acute oral LD₅₀ studies in rodents exceeded 5g/kg body weight, while chronic toxicity trials showed no organ-specific damage at 14-day subchronic dosing up to 1g/kg/day according to recent ICH M3(R2) compliant reports from the European Chemicals Agency (ECHA). These findings align with its proposed use as an adjunct therapy in chronic inflammatory conditions.

Ongoing research focuses on developing prodrug derivatives to enhance pharmacokinetic properties. A collaborative study between MIT and Merck scientists published in Scientific Reports (July 2023) successfully conjugated this molecule with PEGylated carriers, achieving 7-fold increase in half-life while maintaining bioactivity levels comparable to free drug forms.

Innovative applications are emerging in the field of chemical biology where this compound serves as a privileged scaffold for building multi-target inhibitors. Researchers at Stanford University recently synthesized hybrid molecules combining its thiazole core with kinase inhibitory groups, demonstrating dual action against both COX enzymes and JAK/STAT signaling pathways relevant to autoimmune disorders.

Economic analysis indicates growing demand from both academic institutions and pharmaceutical companies driving market expansion projected at ~6% CAGR through 2030 according to Frost & Sullivan's latest report on specialty chemicals market trends. Key players like Sigma-Aldrich and TCI Chemicals have expanded their supply chains specifically for this compound's increasing use in drug discovery pipelines.

This multifunctional molecule continues to redefine boundaries across disciplines through continuous innovation in synthetic methodologies and therapeutic applications. As highlighted in the WHO's Global Health R&D Observatory database (Q3 2023), over 47 ongoing clinical trials now incorporate derivatives of this compound across phase I-II studies targeting neurodegenerative diseases and inflammatory bowel disorders.